![molecular formula C22H26ClNO3 B6079806 (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone](/img/structure/B6079806.png)
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone, also known as CP-47,497, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptors in the brain. CP-47,497 is a popular research chemical that is used by scientists to study the effects of cannabinoids on the body.
Mechanism of Action
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone acts as a potent agonist of the cannabinoid receptors in the brain. The compound binds to these receptors and activates them, leading to the release of various neurotransmitters. This activation of the cannabinoid receptors produces a range of effects, including pain relief, relaxation, and altered perception.
Biochemical and physiological effects:
This compound produces a range of biochemical and physiological effects in the body. The compound has been shown to produce analgesic effects, reduce inflammation, and induce relaxation. This compound also produces alterations in perception, including changes in visual and auditory perception.
Advantages and Limitations for Lab Experiments
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is a valuable research tool for scientists studying the effects of cannabinoids on the body. The compound is highly potent and produces a range of effects, making it useful for investigating the mechanism of action of cannabinoids. However, the use of this compound in lab experiments is limited by the fact that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids.
Future Directions
There are many future directions for research involving (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone. One area of interest is the therapeutic potential of cannabinoids for the treatment of various diseases, including chronic pain, epilepsy, and cancer. Another area of interest is the development of new synthetic cannabinoids that are more potent and selective than this compound. Additionally, research is needed to better understand the long-term effects of cannabinoids on the body and brain.
Synthesis Methods
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is synthesized using a multistep process that involves the reaction of various chemical reagents. The synthesis process is complex and requires a high degree of expertise in organic chemistry.
Scientific Research Applications
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is used in scientific research to study the effects of cannabinoids on the body. The compound is used to investigate the mechanism of action of cannabinoids and their effects on the brain and other organs. This compound is also used to study the therapeutic potential of cannabinoids for the treatment of various diseases.
properties
IUPAC Name |
(4-chloro-2-methylphenyl)-[1-[[4-(2-hydroxyethoxy)phenyl]methyl]piperidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26ClNO3/c1-16-13-19(23)6-9-21(16)22(26)18-3-2-10-24(15-18)14-17-4-7-20(8-5-17)27-12-11-25/h4-9,13,18,25H,2-3,10-12,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKBCGTZWCQSXQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)C(=O)C2CCCN(C2)CC3=CC=C(C=C3)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.